2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide
• InChI: InChI=1S/C10H10ClF2NO/c11-6-10(15)14-4-3-7-1-2-8(12)9(13)5-7/h1-2,5H,3-4,6H2,(H,14,15)
• InChI Key: LIKHJFHFSBCQFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CCNC(=O)CCl)F)F
• Molecular Formula: C10H10ClF2NO
• Molecular Weight: 233.64 g/mol

Description

2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide, also known as DFEA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide is not fully understood, but it is believed to act through the inhibition of cyclooxygenase-2 (COX-2) and the activation of peroxisome proliferator-activated receptor gamma (PPARγ) pathways. COX-2 is an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide may reduce inflammation and pain. PPARγ is a nuclear receptor that is involved in the regulation of glucose and lipid metabolism. Activation of PPARγ by 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide may lead to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. In addition, 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide has been shown to modulate the expression of genes involved in glucose and lipid metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide in lab experiments is its relatively simple synthesis method. However, the limitations of 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide include its limited solubility in water and its potential toxicity at high doses.

Future Directions

Future research on 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide could focus on its potential therapeutic applications in the treatment of pain and inflammation-related disorders and cancer. Studies could also investigate the mechanism of action of 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide in more detail to better understand its effects on inflammation, pain, and cancer cell growth. Additionally, research could explore the potential use of 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide involves the reaction of 3,4-difluorophenylacetic acid with thionyl chloride to produce 3,4-difluorophenylacetyl chloride. This product is then reacted with N-ethylacetamide in the presence of triethylamine to yield 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide. The purity and yield of 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. 2-chloro-N-[2-(3,4-difluorophenyl)ethyl]acetamide has also been studied for its potential anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro.